molecular formula C17H13Cl2NO3 B8325946 methyl N-(3,4-dichlorobenzyl)-4-hydroxyindole-2-carboxylate

methyl N-(3,4-dichlorobenzyl)-4-hydroxyindole-2-carboxylate

Cat. No.: B8325946
M. Wt: 350.2 g/mol
InChI Key: KSKVWPCHEZDKDY-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

Methyl N-(3,4-dichlorobenzyl)-4-hydroxyindole-2-carboxylate is a useful research compound. Its molecular formula is C17H13Cl2NO3 and its molecular weight is 350.2 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C17H13Cl2NO3

Molecular Weight

350.2 g/mol

IUPAC Name

methyl 1-[(3,4-dichlorophenyl)methyl]-4-hydroxyindole-2-carboxylate

InChI

InChI=1S/C17H13Cl2NO3/c1-23-17(22)15-8-11-14(3-2-4-16(11)21)20(15)9-10-5-6-12(18)13(19)7-10/h2-8,21H,9H2,1H3

InChI Key

KSKVWPCHEZDKDY-UHFFFAOYSA-N

Canonical SMILES

COC(=O)C1=CC2=C(N1CC3=CC(=C(C=C3)Cl)Cl)C=CC=C2O

Origin of Product

United States

Synthesis routes and methods

Procedure details

Sodium methoxide (92 mg) was added to methyl 4-acetoxy-N-(3,4-dichlorobenzyl)indole-2-carboxylate in methanol (10 ml) and the reaction stirred for 4 hours. The reaction was then acidified with 2 M HCl to precipitate a white solid which was filtered and dried in vacuo (0.21 g, 77%); NMR δ (CD3SOCD3) 3.80 (s, 3H), 5.74 (s, 2H), 6.45 (d, 1H), 6.75-6.82 (m, 1H), 6.95 (d, 1H), 7.04-7.15 (m, 2H), 7.30 (m, 1H), 7.41 (s, 1H), 9.89 (s, 1H); M/z (+) 318 (MH+).
Name
Sodium methoxide
Quantity
92 mg
Type
reactant
Reaction Step One
Name
methyl 4-acetoxy-N-(3,4-dichlorobenzyl)indole-2-carboxylate
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Quantity
10 mL
Type
solvent
Reaction Step One
Name
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two

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